3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 3-methyl-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C20H24N2O3S/c1-3-12-26(24,25)22-11-5-8-16-14-18(9-10-19(16)22)21-20(23)17-7-4-6-15(2)13-17/h4,6-7,9-10,13-14H,3,5,8,11-12H2,1-2H3,(H,21,23)
• InChI Key: DEOHXOLZWVRTKB-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=CC(=C3)C
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide, also known as MTP-PE, is a chemical compound used in a variety of scientific research applications. It is an important chemical that has been studied extensively in recent years, due to its potential therapeutic effects and its ability to be used as a tool in laboratory experiments.

Scientific Research Applications

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been used in a variety of scientific research applications. It has been studied for its potential therapeutic effects, as it has been shown to have anti-inflammatory and anti-cancer properties. It has also been used as a tool to study the effects of drugs on the body, as it has been shown to inhibit the activity of certain enzymes involved in drug metabolism. Additionally, 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been studied for its potential to be used as a drug delivery system, as it has been shown to increase the bioavailability of certain drugs.

Mechanism of Action

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is believed to act as a competitive inhibitor of certain enzymes involved in drug metabolism. Specifically, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the breakdown of drugs and other compounds in the body. Additionally, 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been shown to inhibit the activity of certain enzymes involved in the synthesis of prostaglandins, which are molecules involved in inflammation and other physiological processes.
Biochemical and Physiological Effects
3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on drug metabolism, it has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to have an effect on the immune system, as it has been shown to inhibit the production of certain cytokines involved in inflammation. Additionally, 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been shown to have an effect on the nervous system, as it has been shown to reduce the release of certain neurotransmitters involved in anxiety and depression.

Advantages and Limitations for Lab Experiments

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a relatively inexpensive chemical that is readily available. Additionally, it is relatively easy to synthesize, and it can be used in a wide range of experiments. However, one of the main limitations is that it is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, its effects on drug metabolism can make it difficult to use in experiments involving certain drugs.

Future Directions

There are a number of potential future directions for 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide research. One potential direction is to further explore its potential therapeutic applications, as it has already been shown to have anti-inflammatory and anti-cancer properties. Additionally, further research could be done to explore its potential as a drug delivery system, as it has already been shown to increase the bioavailability of certain drugs. Additionally, further research could be done to explore its potential as a tool for studying the effects of drugs on the body, as it has already been shown to inhibit the activity of certain enzymes involved in drug metabolism. Finally, further research could be done to explore its potential as a tool for studying the effects of certain neurotransmitters on the nervous system, as it has already been shown to reduce the release of certain neurotransmitters involved in anxiety and depression.

Synthesis Methods

3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide can be synthesized through a number of different methods. One of the most common methods is the reaction of 3-methyl-1,2,3,4-tetrahydroquinoline with 1-propane-1-sulfonyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide. Another method involves the reaction of 3-methyl-1,2,3,4-tetrahydroquinoline with 1-propane-1-sulfonyl chloride in the presence of a strong base such as potassium tert-butoxide. This reaction also yields 3-methyl-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide.